Cas no 25756-02-9 (Benzenepropanol, g-amino-a-phenyl-)

• Product Name: Benzenepropanol, g-amino-a-phenyl-
• CAS No: 25756-02-9
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 281251
• PubChem ID: 283198
• Update Time: 2025-04-19

Benzenepropanol, g-amino-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, g-amino-a-phenyl-
• 3-amino-1,3-diphenylpropan-1-ol
• (+-)-erythro-3-Amino-1.3-diphenyl-propanol-(1)
• (1RS,3SR)-3-amino-1,3-diphenyl-propan-1-ol
• (1RS:3SR)-3-Amino-1.3-diphenyl-propanol-(1)
• AC1L5Y53
• AG-J-63968
• AR-1F1680
• CTK4F6387
• erythro-1,3-Diphenyl-3-amino-propanol-(1)
• erythro-3-Amino-1,3-diphenylpropanol
• NSC137562
• syn-3-amino-1,3-diphenyl-1-propanol
• NSC-137562
• 1,3-diphenyl-3-amino 1-propanol
• DTXSID80300550
• 25756-02-9

• Inchi： 1S/C15H17NO/c16-14(12-7-3-1-4-8-12)11-15(17)13-9-5-2-6-10-13/h1-10,14-15,17H,11,16H2
• InChI Key： HQFWJAGMDNUMAK-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CC(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 227.13111
• Monoisotopic Mass: 227.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.124
• Boiling Point: 395.3°Cat760mmHg
• Flash Point: 192.9°C
• Refractive Index: 1.609
• PSA: 46.25
• LogP: 3.51040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids